Cas no 1806749-19-8 (Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806749-19-8
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4842898
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-8-5(7(11)12)6(20-10(13,14)15)4(3-16-8)9(17)19-2/h3,7H,1-2H3
• InChI Key： JPWBIBWEIHUXNM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(=O)OC)C=1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806749-19-8): An Overview

Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806749-19-8) is a highly specialized compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various therapeutic and diagnostic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate is C₁₃H₁₀F₅N₂O₄, and it has a molecular weight of approximately 337.22 g/mol. The presence of difluoromethyl, methoxy, and trifluoromethoxy functional groups imparts unique chemical and physical properties to this compound. These functional groups contribute to its stability, solubility, and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate typically involves a multi-step process. One common approach is the sequential addition of difluoromethyl and trifluoromethoxy groups to a pyridine core, followed by methylation and carboxylation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound. For instance, the use of transition metal-catalyzed reactions has significantly improved the yield and purity of the final product.

In terms of biological activity, Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate has shown promising results in various preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as those related to cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without causing significant toxicity to healthy cells makes it a potential candidate for drug development.

Recent research has also explored the use of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate in combination therapies. Studies have demonstrated that when used in conjunction with other drugs, it can enhance the efficacy of treatment regimens while reducing side effects. This synergistic effect is particularly relevant in the context of multidrug-resistant pathogens and complex diseases where monotherapy may not be sufficient.

The pharmacokinetic properties of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, which are crucial factors for its potential use as an oral medication. Additionally, the compound's metabolic stability ensures that it remains active for an extended period, thereby enhancing its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Methyl 3-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806749-19-8) is a versatile compound with a wide range of potential applications in chemical biology and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, makes it a valuable candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.